rac-(1R,2R)-2-(2-methylfuran-3-yl)cyclopropane-1-carboxylic acid, trans
Overview
Description
Rac-(1R,2R)-2-(2-methylfuran-3-yl)cyclopropane-1-carboxylic acid, trans (also known as rac-MFCA) is a synthetic chiral compound that is used in various scientific applications. It is a chiral cyclopropane derivative of methylfuran-3-carboxylic acid, and is an important intermediate in the synthesis of various biologically active compounds. Rac-MFCA has been widely studied for its various biochemical and physiological effects, and has been used in numerous laboratory experiments.
Scientific Research Applications
Rac-MFCA has been used in a variety of scientific research applications, including the synthesis of various biologically active compounds. It has also been used in the synthesis of various chiral compounds, such as chiral amines, chiral alcohols, and chiral acids. In addition, rac-MFCA has been used in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs, antifungal agents, and antiviral agents.
Mechanism of Action
Rac-MFCA has several different mechanisms of action. It is known to interact with various proteins and enzymes, and is known to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and cyclooxygenase-3 (COX-3). Rac-MFCA is also known to inhibit the activity of the enzyme 5-lipoxygenase, which is involved in the production of leukotrienes. In addition, rac-MFCA has been shown to inhibit the activity of the enzyme thromboxane synthase, which is involved in the production of thromboxane.
Biochemical and Physiological Effects
Rac-MFCA has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, reduce pain, and reduce the production of certain hormones and cytokines. In addition, rac-MFCA has been shown to reduce the production of certain enzymes, such as cyclooxygenase-2 (COX-2) and cyclooxygenase-3 (COX-3). It has also been shown to reduce the production of certain leukotrienes, such as leukotriene B4 (LTB4).
Advantages and Limitations for Lab Experiments
Rac-MFCA has several advantages and limitations for laboratory experiments. One of the main advantages of using rac-MFCA is its high stereoselectivity and high yields in the synthesis of various compounds. In addition, rac-MFCA is relatively inexpensive and can be easily obtained from commercial sources. However, rac-MFCA is not always suitable for certain types of experiments, as it can be difficult to control its stereoselectivity in certain cases.
Future Directions
In the future, rac-MFCA could be used in a number of different ways. For example, it could be used in the synthesis of more complex molecules, such as peptides or proteins. In addition, rac-MFCA could be used in the development of new drugs or therapeutic agents. It could also be used in the development of new diagnostic tools or imaging agents. Finally, rac-MFCA could be used in the development of new materials, such as polymers or nanomaterials.
Synthesis Methods
Rac-MFCA is synthesized through a number of different methods. The most common method involves the reaction of racemic methylfuran-3-carboxylic acid with an alkyl bromide using a palladium-catalyzed cross-coupling reaction. This reaction yields the desired product in high yields and with high stereoselectivity. Other methods include the use of a palladium-catalyzed intramolecular cyclization reaction, as well as the use of a palladium-catalyzed asymmetric allylic substitution reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(2-methylfuran-3-yl)cyclopropane-1-carboxylic acid, trans involves the following steps: protection of the carboxylic acid group, formation of the cyclopropane ring, introduction of the furan ring, and removal of the protecting group.", "Starting Materials": [ "Cyclopropane-1-carboxylic acid", "2-methylfuran", "Diethyl azodicarboxylate (DEAD)", "Triphenylphosphine (TPP)", "N,N-Dimethylformamide (DMF)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Ethyl acetate", "Sodium sulfate (Na2SO4)", "Methanol", "Acetic anhydride", "Pyridine" ], "Reaction": [ "Protection of the carboxylic acid group using acetic anhydride and pyridine", "Formation of the cyclopropane ring using diethyl azodicarboxylate (DEAD) and triphenylphosphine (TPP) in N,N-dimethylformamide (DMF)", "Introduction of the furan ring using 2-methylfuran and hydrochloric acid (HCl) in ethyl acetate", "Removal of the protecting group using sodium hydroxide (NaOH) in methanol", "Purification of the product using sodium sulfate (Na2SO4) and recrystallization" ] } | |
CAS RN |
2227669-51-2 |
Product Name |
rac-(1R,2R)-2-(2-methylfuran-3-yl)cyclopropane-1-carboxylic acid, trans |
Molecular Formula |
C9H10O3 |
Molecular Weight |
166.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
